Cas no 1131594-27-8 (Pentyl 4-amino-3-bromobenzoate)

• Product Name: Pentyl 4-amino-3-bromobenzoate
• CAS No: 1131594-27-8
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 1030473
• PubChem ID: 45072117
• Update Time: 2025-06-11

Pentyl 4-amino-3-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Pentyl 4-amino-3-bromobenzoate
• DTXSID00662384
• DB-352629
• AKOS013640743
• pentyl4-amino-3-bromobenzoate
• 1131594-27-8

• Inchi： 1S/C12H16BrNO2/c1-2-3-4-7-16-12(15)9-5-6-11(14)10(13)8-9/h5-6,8H,2-4,7,14H2,1H3
• InChI Key： GCPDJTLWJWJXIZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(=O)OCCCCC)N

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Pentyl 4-amino-3-bromobenzoate

Pentyl 4-amino-3-bromobenzoate (CAS No. 1131594-27-8): An Overview of a Promising Compound in Medicinal Chemistry

Pentyl 4-amino-3-bromobenzoate (CAS No. 1131594-27-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its pentyl ester group and the presence of both an amino and a bromo substituent on the benzene ring, offers a versatile platform for the development of novel pharmaceuticals and chemical probes.

The chemical structure of Pentyl 4-amino-3-bromobenzoate is defined by its molecular formula C₁₂H₁₅BrNO₂. The presence of the bromine atom and the amino group imparts specific reactivity and biological activity, making it a valuable intermediate in synthetic pathways. The pentyl ester group adds solubility and stability, which are crucial for both synthetic transformations and biological assays.

Recent studies have highlighted the potential of Pentyl 4-amino-3-bromobenzoate in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. The bromine atom can serve as a leaving group in substitution reactions, allowing for the introduction of more potent functional groups that enhance anti-inflammatory properties. Additionally, the amino group can participate in hydrogen bonding interactions, which are essential for receptor binding and activity.

In the realm of cancer research, Pentyl 4-amino-3-bromobenzoate has shown promise as a lead compound for the synthesis of targeted therapies. The bromine atom can be used to introduce radiolabels or other imaging agents, facilitating non-invasive monitoring of drug distribution and efficacy. Moreover, the amino group can be modified to create prodrugs that are activated specifically in tumor microenvironments, thereby reducing systemic toxicity.

The synthetic versatility of Pentyl 4-amino-3-bromobenzoate has also been exploited in the development of chemical probes for studying protein-protein interactions. By functionalizing the amino group with various reporter tags or affinity labels, researchers can gain insights into complex biological processes at the molecular level. This approach has been particularly useful in elucidating signaling pathways involved in diseases such as Alzheimer's and Parkinson's.

In addition to its therapeutic applications, Pentyl 4-amino-3-bromobenzoate has been studied for its potential as a photoreactive cross-linker. The bromine atom can be activated by light to form covalent bonds with nearby biomolecules, enabling the identification of protein interaction partners and post-translational modifications. This property makes it a valuable tool in structural biology and proteomics research.

The safety profile of Pentyl 4-amino-3-bromobenzoate is an important consideration for its use in pharmaceutical development. Preclinical studies have demonstrated that it exhibits low toxicity at relevant concentrations, making it suitable for further optimization and clinical testing. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, Pentyl 4-amino-3-bromobenzoate (CAS No. 1131594-27-8) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and synthetic versatility make it an attractive candidate for the development of novel therapeutics and chemical probes. As research continues to advance, it is likely that new opportunities will emerge for leveraging this compound to address unmet medical needs.